Cas no 13229-03-3 (2-hydrazinyl-5-phenyl-1,3,4-thiadiazole)

2-hydrazinyl-5-phenyl-1,3,4-thiadiazole structure

13229-03-3 structure

Product name:2-hydrazinyl-5-phenyl-1,3,4-thiadiazole

CAS No:13229-03-3

MF:C₈H₈N₄S

MW:192.24092

CID:235306

PubChem ID:253148

2-hydrazinyl-5-phenyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazol-2(3H)-one,5-phenyl-, hydrazone
- (5-phenyl-1,3,4-thiadiazol-2-yl)hydrazine
- 2-hydrazino-5-phenyl-[1,3,4]thiadiazole
- 2-hydrazino-5-phenyl-1,3,4-thiadiazole
- 2-hydrazinyl-5-phenyl-1,3,4-thiadiazole
- 2-phenyl-5-hydrazino-1,3,4-thiadiazole
- 5-phenyl-1,3,4-thiadiazole-2-hydrazine
- 5-phenyl-2-hydrazino-1,3,4-thiadiazole
- AC1L5NIX
- AC1Q4XFE
- AR-1E2196
- CTK4B7844
- Hydrazino-phenyl-[1,3,4]thiadiazol
- hydrazino-phenyl-[1,3,4]thiadiazole
- NCIOpen2_000739
- NSC75710
- SureCN3334264
- 2-hydrazinylidene-5-phenyl-2,3-dihydro-1,3,4-thiadiazole
- CHEMBL1188453
- EN300-52158
- NSC-75710
- 13229-03-3
- SCHEMBL3334264
- COYPLZXSHTZYFQ-UHFFFAOYSA-N
- DTXSID20291458
- AKOS010143127
- 1,3,4-Thiadiazol-2(3H)-one, 5-phenyl-, hydrazone
- Inchi： InChI=1S/C8H8N4S/c9-10-8-12-11-7(13-8)6-4-2-1-3-5-6/h1-5H,9H2,(H,10,12)
- InChI Key： COYPLZXSHTZYFQ-UHFFFAOYSA-N
- SMILES： NNC1=NN=C(C2C=CC=CC=2)S1

Computed Properties

Exact Mass: 192.04714
Monoisotopic Mass: 192.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 92.1Å²

Experimental Properties

Density: 1.4
Boiling Point: 375.7°Cat760mmHg
Flash Point: 181°C
Refractive Index: 1.714
PSA: 63.83
LogP: 1.61290

2-hydrazinyl-5-phenyl-1,3,4-thiadiazole Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-52158-1.0g	2-hydrazinyl-5-phenyl-1,3,4-thiadiazole	13229-03-3	95%	1g	$0.0	2023-06-07
Enamine	EN300-52158-5.0g	2-hydrazinyl-5-phenyl-1,3,4-thiadiazole	13229-03-3	95%	5.0g	$1488.0	2023-02-10
Enamine	EN300-52158-2.5g	2-hydrazinyl-5-phenyl-1,3,4-thiadiazole	13229-03-3	95%	2.5g	$1008.0	2023-02-10
Enamine	EN300-52158-0.1g	2-hydrazinyl-5-phenyl-1,3,4-thiadiazole	13229-03-3	95%	0.1g	$144.0	2023-02-10
Aaron	AR00116F-1g	1,3,4-Thiadiazol-2(3H)-one, 5-phenyl-, hydrazone	13229-03-3	95%	1g	$731.00	2025-02-13
Aaron	AR00116F-500mg	1,3,4-Thiadiazol-2(3H)-one, 5-phenyl-, hydrazone	13229-03-3	95%	500mg	$563.00	2025-02-13
1PlusChem	1P0010Y3-2.5g	1,3,4-Thiadiazol-2(3H)-one, 5-phenyl-, hydrazone	13229-03-3	95%	2.5g	$1308.00	2023-12-22
Aaron	AR00116F-5g	1,3,4-Thiadiazol-2(3H)-one, 5-phenyl-, hydrazone	13229-03-3	95%	5g	$2071.00	2025-02-13
Enamine	EN300-52158-0.05g	2-hydrazinyl-5-phenyl-1,3,4-thiadiazole	13229-03-3	95%	0.05g	$97.0	2023-02-10
Enamine	EN300-52158-0.25g	2-hydrazinyl-5-phenyl-1,3,4-thiadiazole	13229-03-3	95%	0.25g	$206.0	2023-02-10

2-hydrazinyl-5-phenyl-1,3,4-thiadiazole Related Literature

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3. 4,5-seco-Probotryenols A–C, a new type of sesquiterpenoids from Stachybotrys bisbyi†

Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
4. 3D graphene-based hybrid materials: synthesis and applications in energy storage and conversion

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5. A background-subtraction strategy leads to ratiometric sensing of oxygen without recalibration†

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6. A biocompatible porous Mg-gallate metal–organic framework as an antioxidant carrier†

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7. A cavitand stabilizes the Meisenheimer complex of SNAr reactions†

Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
8. A 2,3-butanedione protected chiral glycine equivalent—a new building block for the stereoselective synthesis of enantiopure N-protected α-amino acids

Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
9. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
10. A ‘chromogenic’ and ‘fluorogenic’ bis-Schiff base sensor for rapid detection of hydrazine both in solution and vapour phases†

Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393

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